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Compound of Interest

Compound Name: Tetratriacontane

Cat. No.: B080029

Essential safety and logistical information for the proper handling and disposal of
tetratriacontane in a research environment.

This document provides comprehensive, step-by-step guidance for researchers, scientists, and
drug development professionals on the proper disposal procedures for tetratriacontane.
Adherence to these protocols is crucial for maintaining a safe laboratory environment and
ensuring regulatory compliance.

Tetratriacontane: Hazard Profile and Key Data

Tetratriacontane is a long-chain saturated hydrocarbon. According to safety data sheets
(SDS), pure tetratriacontane is not classified as a hazardous substance under the
Occupational Safety and Health Administration (OSHA) Hazard Communication Standard (29
CFR 1910.1200).[1] However, it is imperative to handle all chemicals with care and to be aware
of potential contaminants that may alter its hazard profile.

Table 1: Properties of Tetratriacontane

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b080029?utm_src=pdf-interest
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC432070010&countryCode=US&language=en
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Chemical Formula CsaH70

CAS Number 14167-59-0

Appearance White crystalline solid

Melting Point 73.9-74.9°C/ 165 - 166.8 °F[1]

Hazard Classification Not classified as hazardous[1][2]
Primary Hazards None identified for the pure substance[1]

Pre-Disposal Handling and Personal Protective
Equipment (PPE)

Before proceeding with the disposal of tetratriacontane, ensure that appropriate personal
protective equipment is worn and that the material is handled in a safe manner.

Experimental Protocol: Safe Handling of Solid Tetratriacontane

Consult the Safety Data Sheet (SDS): Always review the most current SDS for
tetratriacontane before handling.

Engineering Controls: Handle in a well-ventilated area. If heating or creating dust, use a
chemical fume hood.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or glasses.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).
o Body Protection: Wear a laboratory coat.

Avoid Dust Formation: Tetratriacontane is a solid, and care should be taken to minimize the
generation of dust during handling.
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» Contamination Prevention: Do not return excess material to the original container to avoid
contamination.

Step-by-Step Disposal Procedures

The appropriate disposal method for tetratriacontane is contingent on whether it is pure or has
been contaminated with hazardous substances during experimental use.

If the tetratriacontane is in its pure, uncontaminated form, it is not considered hazardous
waste.

¢ Waste Characterization: Confirm that the tetratriacontane has not come into contact with
any hazardous materials.

o Containerization: Place the solid tetratriacontane in a clearly labeled, sealed container. The
label should include the chemical name ("Tetratriacontane") and indicate that it is non-
hazardous waste.

» Disposal: Dispose of the container in the general laboratory solid waste, in accordance with
your institution's specific guidelines for non-hazardous chemical waste. Some institutions
may still require it to be collected by the environmental health and safety (EHS) office.

If the tetratriacontane is mixed with or has been contaminated by a hazardous substance, it
must be treated as hazardous waste. The disposal procedure will be dictated by the nature of
the contaminant(s).

o Waste Characterization: Identify all hazardous contaminants mixed with the
tetratriacontane. This is a critical step governed by the Resource Conservation and
Recovery Act (RCRA).

e Containerization:

o Place the contaminated tetratriacontane in a compatible, leak-proof hazardous waste
container.

o The container must be clearly labeled with the words "Hazardous Waste," the chemical
names of all components (including tetratriacontane and all contaminants), and the
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approximate percentages of each.

o Storage: Store the container in a designated satellite accumulation area or your laboratory's
main hazardous waste storage area.

» Disposal Request: Arrange for pickup and disposal by your institution's EHS department or a
licensed hazardous waste disposal contractor. A hazardous waste manifest will be required
for off-site transportation and disposal.

Never dispose of hazardous waste down the drain or in the regular trash.

Spill and Emergency Procedures

In the event of a spill, follow these procedures:

Isolate the Area: Restrict access to the spill area.
o Personal Protection: Wear appropriate PPE as outlined in Section 2.

o Containment: For a solid spill, carefully sweep up the material and place it in a suitable
container for disposal. Avoid generating dust.

o Cleaning: Clean the spill area with soap and water.

» Disposal: Dispose of the collected spill material and any contaminated cleaning materials as
either non-hazardous or hazardous waste, depending on the nature of the spilled material.

Logical Workflow for Tetratriacontane Disposal

The following diagram illustrates the decision-making process for the proper disposal of
tetratriacontane.
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Caption: Decision workflow for the proper disposal of tetratriacontane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Tetratriacontane: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080029%#tetratriacontane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC432070010&countryCode=US&language=en
https://www.cosmobiousa.com/content/document/larodan/lrd-05-3400_tetratriacontane_msds.pdf
https://www.benchchem.com/product/b080029#tetratriacontane-proper-disposal-procedures
https://www.benchchem.com/product/b080029#tetratriacontane-proper-disposal-procedures
https://www.benchchem.com/product/b080029#tetratriacontane-proper-disposal-procedures
https://www.benchchem.com/product/b080029#tetratriacontane-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080029?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

